Cas no 2228682-64-0 (4,5,5,5-Tetrafluoropentan-2-ol)

• Product Name: 4,5,5,5-Tetrafluoropentan-2-ol
• CAS No: 2228682-64-0
• MF: C₅H₈F₄O
• MW: 160.110035896301
• CID: 5604637
• PubChem ID: 165633050
• Update Time: 2025-10-28

4,5,5,5-Tetrafluoropentan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1953315
• 4,5,5,5-tetrafluoropentan-2-ol
• 2228682-64-0
• 4,5,5,5-Tetrafluoropentan-2-ol

• Inchi： 1S/C5H8F4O/c1-3(10)2-4(6)5(7,8)9/h3-4,10H,2H2,1H3
• InChI Key： DKUIWNMPKZYSOS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CC(C)O

Computed Properties

• Exact Mass: 160.05112752g/mol
• Monoisotopic Mass: 160.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 4,5,5,5-Tetrafluoropentan-2-ol

Recent Advances in the Study of 4,5,5,5-Tetrafluoropentan-2-ol (CAS: 2228682-64-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4,5,5,5-Tetrafluoropentan-2-ol (CAS: 2228682-64-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique fluorinated structure and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, properties, and biological relevance.

Recent literature indicates that 4,5,5,5-Tetrafluoropentan-2-ol is being explored as a versatile intermediate in the synthesis of fluorinated pharmaceuticals. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. The presence of multiple fluorine atoms in this compound makes it particularly valuable for the development of novel therapeutic agents. Studies have demonstrated its utility in the synthesis of fluorinated analogs of known drugs, which exhibit improved pharmacokinetic profiles.

One of the key areas of research involves the use of 4,5,5,5-Tetrafluoropentan-2-ol in the development of enzyme inhibitors. Fluorinated compounds often exhibit enhanced binding to target enzymes due to the electronegativity and small size of fluorine atoms. Recent investigations have shown that derivatives of this compound can effectively inhibit enzymes involved in inflammatory pathways, making them promising candidates for anti-inflammatory drugs. Additionally, its potential as a building block for PET (Positron Emission Tomography) tracers is being explored, given the importance of fluorine-18 in radiopharmaceuticals.

Another notable application of 4,5,5,5-Tetrafluoropentan-2-ol is in the field of agrochemicals. Fluorinated compounds are widely used in the development of pesticides and herbicides due to their increased stability and efficacy. Preliminary studies suggest that this compound could serve as a precursor for novel agrochemicals with reduced environmental impact and improved target specificity.

In terms of synthesis, recent advancements have focused on optimizing the production of 4,5,5,5-Tetrafluoropentan-2-ol to achieve higher yields and purity. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being employed to minimize environmental impact. These methods not only improve the sustainability of the synthesis process but also reduce costs, making the compound more accessible for large-scale applications.

Despite its promising potential, challenges remain in the widespread adoption of 4,5,5,5-Tetrafluoropentan-2-ol. Issues such as scalability, regulatory approval, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential in pharmaceutical and agrochemical applications.

In conclusion, 4,5,5,5-Tetrafluoropentan-2-ol (CAS: 2228682-64-0) represents a valuable fluorinated building block with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and agrochemical solutions. Future research should focus on addressing current limitations and expanding its utility in drug discovery and development.